Cas no 2680748-58-5 (benzyl N-{1-(2-hydroxyethyl)-3-methyl-1H-pyrazol-4-ylmethyl}carbamate)

• Product Name: benzyl N-{1-(2-hydroxyethyl)-3-methyl-1H-pyrazol-4-ylmethyl}carbamate
• CAS No: 2680748-58-5
• MF: C₁₅H₁₉N₃O₃
• MW: 289.329663515091
• CID: 5633861
• PubChem ID: 165928944
• Update Time: 2025-06-07

benzyl N-{1-(2-hydroxyethyl)-3-methyl-1H-pyrazol-4-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680748-58-5
• benzyl N-{[1-(2-hydroxyethyl)-3-methyl-1H-pyrazol-4-yl]methyl}carbamate
• EN300-28287962
• benzyl N-{1-(2-hydroxyethyl)-3-methyl-1H-pyrazol-4-ylmethyl}carbamate

• Inchi： 1S/C15H19N3O3/c1-12-14(10-18(17-12)7-8-19)9-16-15(20)21-11-13-5-3-2-4-6-13/h2-6,10,19H,7-9,11H2,1H3,(H,16,20)
• InChI Key： DYGPCNCXPOCBRH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCC1=CN(CCO)N=C1C)=O

Computed Properties

• Exact Mass: 289.14264148g/mol
• Monoisotopic Mass: 289.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.4Ų

Additional information on benzyl N-{1-(2-hydroxyethyl)-3-methyl-1H-pyrazol-4-ylmethyl}carbamate

Benzylation of N-{1-(2-Hydroxyethyl)-3-methyl-1H-pyrazol-4-ylmethyl}carbamate: A Comprehensive Review

Benzyl N-{1-(2-hydroxyethyl)-3-methyl-1H-pyrazol-4-ylmethyl}carbamate (CAS No. 2680748-58-5) is a compound of significant interest in the field of pharmaceutical chemistry due to its unique structural and functional properties. This review aims to provide an in-depth exploration of the compound, its synthesis, applications, and the latest research findings that underscore its potential in medicinal chemistry.

The synthesis of Benzyl N-{1-(2-hydroxyethyl)-3-methyl-1H-pyrazol-4-ylmethyl}carbamate involves a series of well-defined chemical transformations that highlight the compound's structural complexity. The process typically begins with the preparation of the pyrazole core, which is then functionalized through various reactions to introduce the carbamate and benzyl groups. The use of advanced synthetic methodologies ensures high yield and purity, making it suitable for further derivatization and application in drug development.

One of the most compelling aspects of this compound is its potential as a pharmacophore in the design of novel therapeutic agents. The pyrazole moiety is known for its bioactivity and has been widely used in medicinal chemistry due to its ability to interact with biological targets. In particular, studies have shown that derivatives of pyrazole exhibit a range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The introduction of the carbamate group further enhances its pharmacological profile by improving solubility and bioavailability.

Recent research has focused on exploring the pharmacokinetic properties of Benzyl N-{1-(2-hydroxyethyl)-3-methyl-1H-pyrazol-4-ylmethyl}carbamate. Studies indicate that this compound exhibits favorable metabolic stability and moderate oral bioavailability, suggesting its potential for clinical use. Additionally, computational modeling has been employed to predict binding interactions with target proteins, providing valuable insights into its mechanism of action.

The compound's structural features also make it an attractive candidate for further chemical modification. Researchers have investigated various derivatives to optimize their pharmacological activity and reduce potential side effects. For instance, modifications to the hydroxyethyl group have shown promise in enhancing binding affinity while maintaining overall stability. These findings highlight the versatility of Benzyl N-{1-(2-hydroxyethyl)-3-methyl-1H-pyrazol-4-ylmethyl}carbamate as a scaffold for drug discovery.

In addition to its pharmaceutical applications, this compound has shown promise in material science. Its unique chemical structure allows for integration into various materials, including polymers and coatings, where it can serve as a crosslinking agent or functional additive. This dual functionality underscores its broad utility beyond traditional pharmaceuticals.

The synthesis and application of Benzyl N-{1-(2-hydroxyethyl)-3-methyl-1H-pyrazol-4-ylmethyl}carbamate are supported by cutting-edge research methodologies. High-resolution spectroscopy techniques such as NMR and mass spectrometry have been instrumental in characterizing its molecular structure and purity. Furthermore, computational studies using molecular dynamics simulations have provided insights into its conformational behavior and interactions with biological targets.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are expected to yield novel derivatives with enhanced efficacy and reduced toxicity. Additionally, green chemistry principles are being integrated into synthetic routes to minimize environmental impact while maintaining high yields.

In conclusion, Benzyl N-{1-(2-hydroxyethyl)-3-methyl-1H-pyrazol-4-ylmethyl}carbamate (CAS No. 2680748-58-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with favorable pharmacokinetic properties, make it a valuable candidate for drug development. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a crucial role in future therapeutic innovations.